Cas no 80151-82-2 (5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (7aR)- (9CI))

• Product Name: 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (7aR)- (9CI)
• CAS No: 80151-82-2
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 730758
• PubChem ID: 133381
• Update Time: 2025-04-19

5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (7aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-4-methoxy-, (7aR)- (9CI)
• norstephalagine
• 5H-1,3-benzodioxolo[6,5,4-de]benzo[g]quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (7aR)-
• 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline, 6,7,7a,8-tetrahydro-4-methoxy-, (R)-
• (7ar)-4-methoxy-6,7,7a,8-tetrahydro-5h-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
• 4-Methoxy-6,7,7a,8-tetrahydro-2H,5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
• (R)-4-methoxy-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4'',5'':4,5]benzo[1,2,3-de]quinoline
• BDBM50202300
• DTXSID601001003
• CHEMBL257745
• 80151-82-2

• Inchi： 1S/C18H17NO3/c1-20-16-12-6-7-19-13-8-10-4-2-3-5-11(10)15(14(12)13)17-18(16)22-9-21-17/h2-5,13,19H,6-9H2,1H3/t13-/m1/s1
• InChI Key： TYZKUSBTFHNPMV-CYBMUJFWSA-N
• SMILES： O1COC2=C(C3CCN[C@@H]4CC5C=CC=CC=5C(=C12)C4=3)OC

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines